Cas no 124076-62-6 (Benzenecarboximidamide,4,4'-[1,5-pentanediylbis(oxy)]bis[3-amino- (9CI))

Benzenecarboximidamide,4,4'-[1,5-pentanediylbis(oxy)]bis[3-amino- (9CI) structure
124076-62-6 structure
Product Name:Benzenecarboximidamide,4,4'-[1,5-pentanediylbis(oxy)]bis[3-amino- (9CI)
CAS No:124076-62-6
MF:C19H26N6O2
MW:370.448743343353
CID:186945
PubChem ID:147797
Update Time:2025-04-19

Benzenecarboximidamide,4,4'-[1,5-pentanediylbis(oxy)]bis[3-amino- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenecarboximidamide,4,4'-[1,5-pentanediylbis(oxy)]bis[3-amino- (9CI)
    • 3-amino-4-[5-(2-amino-4-carbamimidoyl-phenoxy)pentoxy]benzenecarboximi damide
    • 3-amino-4-[5-(2-amino-4-carbamimidoylphenoxy)pentoxy]benzenecarboximidamide
    • 4,4'-(1,5-Pentanediylbis(oxy))bis(3-aminobenzenecarboximidamide)
    • 4,4'-[pentane-1,5-diylbis(oxy)]bis(3-aminobenzenecarboximidamide)
    • CHEMBL22193
    • CHEMBL1204159
    • BDBM50368100
    • 124076-62-6
    • 3-amino-4-[5-(2-amino-4-carbamimidoyl-phenoxy)pentoxy]benzamidine
    • DTXSID60154210
    • 1,5-Di(4-amidino-2-aminophenoxy)pentane
    • Inchi: 1S/C19H26N6O2/c20-14-10-12(18(22)23)4-6-16(14)26-8-2-1-3-9-27-17-7-5-13(19(24)25)11-15(17)21/h4-7,10-11H,1-3,8-9,20-21H2,(H3,22,23)(H3,24,25)
    • InChI Key: VFOFCLHDSYTAFT-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(=N)N)=CC=1N)CCCCCOC1C=CC(C(=N)N)=CC=1N

Computed Properties

  • Exact Mass: 370.21198
  • Monoisotopic Mass: 370.212
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 10
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2
  • Topological Polar Surface Area: 170Ų

Experimental Properties

  • Density: 1.34
  • Boiling Point: 638.7°C at 760 mmHg
  • Flash Point: 340.1°C
  • Refractive Index: 1.641
  • PSA: 170.24
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